Cas no 104022-83-5 (9H-Xanthene-1-carboxylic acid,4-chloro-2,8-dihydroxy-6-methyl-9-oxo-, methyl ester)

9H-Xanthene-1-carboxylic acid,4-chloro-2,8-dihydroxy-6-methyl-9-oxo-, methyl ester structure

104022-83-5 structure

Product Name:9H-Xanthene-1-carboxylic acid,4-chloro-2,8-dihydroxy-6-methyl-9-oxo-, methyl ester

CAS No:104022-83-5

Molecular Formula:C₁₆H₁₁O₆Cl

Molecular Weight:334.70794

CID:1140145

PubChem ID:101601414

9H-Xanthene-1-carboxylic acid,4-chloro-2,8-dihydroxy-6-methyl-9-oxo-, methyl ester Properties

Names and Identifiers

- 9H-Xanthene-1-carboxylic acid,4-chloro-2,8-dihydroxy-6-methyl-9-oxo-, methyl ester
- 4-Chloropinselin
- CHEBI:219897
- 104022-83-5
- starbld0004966
- AKOS040763025
- Methyl 4-chloro-2,8-dihydroxy-6-methyl-9-oxo-9H-xanthene-1-carboxylate
- BS-1124
- 4.Chloropinselin
- methyl 4-chloro-2,8-dihydroxy-6-methyl-9-oxoxanthene-1-carboxylate
- F92982
- +Expand
- InChIKey： MPIBVPSYWGPCFR-UHFFFAOYSA-N
- Inchi： InChI=1S/C16H11ClO6/c1-6-3-8(18)11-10(4-6)23-15-7(17)5-9(19)12(16(21)22-2)13(15)14(11)20/h3-5,18-19H,1-2H3
- SMILES： Cc1cc(c2c(c1)oc3c(cc(c(c3c2=O)C(=O)OC)O)Cl)O

Computed Properties

Exact Mass: 334.02443
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 2
Monoisotopic Mass: 334.0244158g/mol
Heavy Atom Count: 23
Complexity: 497
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.2
Topological Polar Surface Area: 93.1Å²

Experimental Properties

PSA: 93.06
Boiling Point: 572.7±50.0 °C at 760 mmHg
Vapor Pressure: 0.0±1.6 mmHg at 25°C
Flash Point: 300.1±30.1 °C
Color/Form: Yellow powder
Density: 1.5±0.1 g/cm3

9H-Xanthene-1-carboxylic acid,4-chloro-2,8-dihydroxy-6-methyl-9-oxo-, methyl ester Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TargetMol Chemicals	TN5903-5 mg	4-Chloropinselin	104022-83-5	98%	5mg	￥ 3,940

9H-Xanthene-1-carboxylic acid,4-chloro-2,8-dihydroxy-6-methyl-9-oxo-, methyl ester Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:104022-83-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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